molecular formula C6H9Cl2NO B2677903 3,3-Bis(chloromethyl)-1-methylazetidin-2-one CAS No. 2219407-51-7

3,3-Bis(chloromethyl)-1-methylazetidin-2-one

Cat. No. B2677903
CAS RN: 2219407-51-7
M. Wt: 182.04
InChI Key: HRFDIZZYNBLUKX-UHFFFAOYSA-N
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Description

“3,3-Bis(chloromethyl)-1-methylazetidin-2-one” is also known as “3,3-Bis(chloromethyl)oxetane” or “BCMO”. It is an intermediate in the synthesis of poly(bis(azidomethyl)oxetane (PolyBAMO), an energetic polymer that is being studied for use as a propellant binder for rocket fuel .


Synthesis Analysis

BCMO is formed in solution via cyclization of pentaerythritol trichlorohydrin with a non-organic base like sodium hydroxide . A mixture of 3,3-bis(chloromethyl)oxetane (BCMO) and 3-ethyl-3-oxetane methanol (EHO) were used to synthesize the azide hyperbranched copolymers via cationic ring-opening polymerization and azidation reaction .


Molecular Structure Analysis

The molecular formula of BCMO is C5H8Cl2O, and its molecular weight is 155.02 . For more detailed structural information, you may refer to resources like ChemSpider .


Chemical Reactions Analysis

BCMO is an intermediate in the synthesis of poly(bis(azidomethyl)oxetane (PolyBAMO), an energetic polymer that is being studied for use as a propellant binder for rocket fuel . BAMO can be formed from a reaction of BCMO with sodium azide .


Physical And Chemical Properties Analysis

BCMO is a liquid at 20 degrees Celsius . It has a refractive index of 1.486 (lit.) and a density of 1.29 g/mL at 25 °C (lit.) . It is air sensitive and should be stored under inert gas .

Mechanism of Action

The cationic polymerization mechanism of BCMO was studied by examining the microstructure of copolymers with 1,3-dioxolane (DOL), 3,3-bis(chloromethyl)oxacyclobutane (BCMO) and styrene (St), using high-resolution NMR .

Safety and Hazards

BCMO is classified as an extremely hazardous substance. It can cause kidney damage, lacrimation, and somnolence if consumed . Signs and symptoms of acute exposure may include headache, dizziness, weakness, and nausea. Also, irritation of the eyes, skin, respiratory tract may be observed .

properties

IUPAC Name

3,3-bis(chloromethyl)-1-methylazetidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9Cl2NO/c1-9-4-6(2-7,3-8)5(9)10/h2-4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRFDIZZYNBLUKX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC(C1=O)(CCl)CCl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.04 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3-Bis(chloromethyl)-1-methylazetidin-2-one

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